Cas no 451-40-1 (2-Phenylacetophenone)

• Product Name: 2-Phenylacetophenone
• CAS No: 451-40-1
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• MDL: MFCD00003081
• CID: 37455
• PubChem ID: 9948
• Update Time: 2025-09-22

2-Phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• Benzyl Phenyl Ketone
• alpha-Phenylacetophenone
• Desoxybenzoine
• 2-Phenyl Acetophenone
• alpha'-diphenylaceton
• Ethanone 1,2-diphenyl
• Deoxybenzoin
• 1,2-diphenylEthanone
• 1,2-diphenyl-ethanone
• Benzoin,deoxy
• DESOXYBENZOIN
• α-Phenylacetophenone
• 2-Phenylacetophenone
• Ethanone, 1,2-diphenyl-
• 1,2-Diphenylethan-1-one
• Phenyl benzyl ketone
• Benzoin, deoxy-
• Acetophenone, 2-phenyl-
• deoxy benzoin
• a-phenylacetophenone
• F17V6C9PZX
• OTKCEEWUXHVZQI-UHFFFAOYSA-N
• Deoxybenzoin, 98%
• WLN: RV1R
• benzylphenylketone
• BzBn
• 1,2 diphenyl e
• NSC 131456
• 1,2-Diphenyl-1-ethanone
• SCHEMBL24800
• D-(+)-fucose;6-deoxy-D-galactose
• InChI=1/C14H12O/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H
• NCGC00255911-01
• AS-11947
• CS-0019389
• AC-11645
• Z56876371
• CAS-451-40-1
• DTXSID6044430
• Tox21_302159
• NSC131456
• BRN 1072876
• 1,2-DI(PHENYL)ETHANONE
• AKOS001050203
• EN300-17086
• W-106163
• NSC6097
• UNII-F17V6C9PZX
• HY-Y1777
• AH-034/32462010
• 1,2 diphenyl ethanone
• SR-01000388911-1
• EU-0066752
• AMY39030
• SR-01000388911
• NSC249236
• NSC-249236
• NSC-131456
• DTXCID4024430
• 1,2-diphenylethanone;Deoxybenzoin
• 1,2 diphenyl-ethanone
• HMS1407N21
• SY010613
• F3297-0011
• ?2-Phenylacetophenone
• Enamine_004883
• 451-40-1
• B0435
• FT-0624508
• CCG-103088
• MFCD00003081
• 1, 2-diphenylethanone
• A826725
• Q27277503
• NSC-6097
• 4-07-00-01393 (Beilstein Handbook Reference)
• CHEMBL3182695
• 2-Phenylacetophenone, 97%
• AI3-10583
• NS00021160
• EINECS 207-193-2
• 1,2Diphenylethan1one
• STL264189
• Ethanone, 1,2diphenyl
• 1,2diphenylethanone
• 2Phenylacetophenone
• DB-051270
• Acetophenone, 2phenyl
• Benzoin, deoxy
• 207-193-2
• 1,2-Diphenylethanone;1,2-Diphenylethan-1-one;Deoxybenzoin
• FP26930

• MDL： MFCD00003081
• Inchi： 1S/C14H12O/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10H,11H2
• InChI Key： OTKCEEWUXHVZQI-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC1C=CC=CC=1
• BRN： 1072876

Computed Properties

• Exact Mass: 196.08900
• Monoisotopic Mass: 196.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellowish flake crystals
• Density: 1.2
• Melting Point: 55.0 to 59.0 deg-C
• Boiling Point: 322°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5920 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Soluble in water (partly), methanol, alcohols, and ketones.
• PSA: 17.07000
• LogP: 3.11200
• Sensitiveness: Sensitive to heat
• Solubility: Slightly soluble in hot water
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Phenylacetophenone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8-10
• RTECS：AM9662500
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone